Cas no 2227871-92-1 ((1S)-1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227871-92-1
• MF: C₇H₄Cl₂F₃NO
• MW: 246.013970375061
• CID: 6083416
• PubChem ID: 165650979
• Update Time: 2025-05-25

(1S)-1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1962439
• 2227871-92-1

• Inchi： 1S/C7H4Cl2F3NO/c8-4-2-1-3(6(9)13-4)5(14)7(10,11)12/h1-2,5,14H/t5-/m0/s1
• InChI Key： DVHXXVXPKOYEAM-YFKPBYRVSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 244.9622036g/mol
• Monoisotopic Mass: 244.9622036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.1Ų

Additional information on (1S)-1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol

Compound CAS No. 2227871-92-1: (1S)-1-(2,6-Dichloropyridin-3-yl)-2,2,2-Trifluoroethan-1-ol

The compound with CAS No. 2227871-92-1, commonly referred to as (1S)-1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol, is a highly specialized organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with two chlorine atoms and a trifluoroethyl alcohol group. The stereochemistry at the chiral center (denoted by the (S) configuration) plays a crucial role in its properties and reactivity.

Recent studies have highlighted the importance of (1S)-1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol in medicinal chemistry and material science. Its trifluoroethyl group imparts high stability and lipophilicity, making it an ideal candidate for drug delivery systems. The pyridine ring substitution pattern further enhances its ability to interact with biological targets, such as enzymes and receptors.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. Advanced techniques such as Suzuki coupling and nucleophilic substitution are employed to achieve the desired substitution pattern on the pyridine ring. The introduction of the trifluoroethyl alcohol group is carried out under controlled conditions to ensure high enantiomeric excess (ee), which is critical for its biological activity.

One of the most promising applications of (1S)-1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol is in the development of novel pharmaceuticals. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively studied. Recent research has demonstrated its potential in synthesizing complex natural products and bioactive molecules with high enantioselectivity.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. Its unique electronic properties make it a valuable component in the design of advanced materials such as polymers and sensors. The trifluoroethyl group contributes to its thermal stability and resistance to environmental factors, making it suitable for use in harsh conditions.

The physical and chemical properties of (1S)-1-(2,6-dichloropyridin-3-yl)-trifluoroethan-ol have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and stereochemistry. These studies have confirmed the presence of the chiral center and the exact substitution pattern on the pyridine ring.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, (1S)-1-(chloropyridin-yl)-trifluoroethan-ol